Cas no 1369782-01-3 (3-bromo-5-(tert-butoxy)benzoic acid)

• Product Name: 3-bromo-5-(tert-butoxy)benzoic acid
• CAS No: 1369782-01-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD29094259
• CID: 5323674
• PubChem ID: 102823596
• Update Time: 2025-06-08

3-bromo-5-(tert-butoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-5-(1,1-dimethylethoxy)-
• 3-bromo-5-(tert-butoxy)benzoic acid

• MDL： MFCD29094259
• Inchi： 1S/C11H13BrO3/c1-11(2,3)15-9-5-7(10(13)14)4-8(12)6-9/h4-6H,1-3H3,(H,13,14)
• InChI Key： KJZRIQWQRWBSSV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC(C)(C)C)=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-5-(tert-butoxy)benzoic acid

Recent Advances in the Application of 3-Bromo-5-(tert-butoxy)benzoic Acid (CAS: 1369782-01-3) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-5-(tert-butoxy)benzoic acid (CAS: 1369782-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role in the design of novel small-molecule inhibitors and its utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-bromo-5-(tert-butoxy)benzoic acid as a precursor for the synthesis of brominated aromatic compounds with potential anticancer properties. The study demonstrated that derivatives of this compound exhibited promising inhibitory effects against specific kinase targets involved in tumor proliferation. The structural flexibility of 3-bromo-5-(tert-butoxy)benzoic acid allows for further modifications, making it a valuable scaffold for developing targeted therapies.

Another notable application of this compound was reported in a recent ACS Chemical Biology article, where it was utilized as a building block for the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that selectively degrade disease-causing proteins. The incorporation of 3-bromo-5-(tert-butoxy)benzoic acid into PROTAC designs enhanced their binding affinity and specificity, showcasing its potential in advancing next-generation drug modalities.

From a synthetic chemistry perspective, advancements in the efficient production of 3-bromo-5-(tert-butoxy)benzoic acid have been achieved through optimized catalytic methods. A 2022 study in Organic Letters detailed a palladium-catalyzed coupling reaction that significantly improved the yield and purity of the compound, addressing previous challenges in large-scale synthesis. This progress is critical for facilitating its broader adoption in pharmaceutical manufacturing.

In conclusion, 3-bromo-5-(tert-butoxy)benzoic acid (CAS: 1369782-01-3) continues to emerge as a pivotal compound in chemical biology and drug discovery. Its applications span from anticancer agent development to innovative therapeutic platforms like PROTACs. Ongoing research is expected to further unlock its potential, solidifying its role in the future of medicinal chemistry and pharmaceutical sciences.